6-Amino-2-ethyl-8-(3-furyl)-2,3,8,8a-tetrahydro-5,7,7(1H)-isoquinolinetricarbonitrile 6-Amino-2-ethyl-8-(3-furyl)-2,3,8,8a-tetrahydro-5,7,7(1H)-isoquinolinetricarbonitrile
Brand Name: Vulcanchem
CAS No.: 459154-60-0
VCID: VC0459482
InChI: InChI=1S/C18H17N5O/c1-2-23-5-3-13-14(7-19)17(22)18(10-20,11-21)16(15(13)8-23)12-4-6-24-9-12/h3-4,6,9,15-16H,2,5,8,22H2,1H3/t15-,16+/m0/s1
SMILES: CCN1CC=C2C(C1)C(C(C(=C2C#N)N)(C#N)C#N)C3=COC=C3
Molecular Formula: C18H17N5O
Molecular Weight: 319.4g/mol

6-Amino-2-ethyl-8-(3-furyl)-2,3,8,8a-tetrahydro-5,7,7(1H)-isoquinolinetricarbonitrile

CAS No.: 459154-60-0

Main Products

VCID: VC0459482

Molecular Formula: C18H17N5O

Molecular Weight: 319.4g/mol

6-Amino-2-ethyl-8-(3-furyl)-2,3,8,8a-tetrahydro-5,7,7(1H)-isoquinolinetricarbonitrile - 459154-60-0

CAS No. 459154-60-0
Product Name 6-Amino-2-ethyl-8-(3-furyl)-2,3,8,8a-tetrahydro-5,7,7(1H)-isoquinolinetricarbonitrile
Molecular Formula C18H17N5O
Molecular Weight 319.4g/mol
IUPAC Name (8R,8aR)-6-amino-2-ethyl-8-(furan-3-yl)-1,3,8,8a-tetrahydroisoquinoline-5,7,7-tricarbonitrile
Standard InChI InChI=1S/C18H17N5O/c1-2-23-5-3-13-14(7-19)17(22)18(10-20,11-21)16(15(13)8-23)12-4-6-24-9-12/h3-4,6,9,15-16H,2,5,8,22H2,1H3/t15-,16+/m0/s1
Standard InChIKey WCVMRVWKGVDBJB-JKSUJKDBSA-N
Isomeric SMILES CCN1CC=C2[C@H](C1)[C@H](C(C(=C2C#N)N)(C#N)C#N)C3=COC=C3
SMILES CCN1CC=C2C(C1)C(C(C(=C2C#N)N)(C#N)C#N)C3=COC=C3
Canonical SMILES CCN1CC=C2C(C1)C(C(C(=C2C#N)N)(C#N)C#N)C3=COC=C3
PubChem Compound 1410254
Last Modified Nov 11 2021
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